Cas no 1516842-89-9 (1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1516842-89-9
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 6394423
• PubChem ID: 80349394
• Update Time: 2025-11-01

1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine
• 1516842-89-9
• EN300-1113577
• AKOS018912182
• 1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H11N5O/c1-15-9-7(3-2-4-11-9)5-14-6-8(10)12-13-14/h2-4,6H,5,10H2,1H3
• InChI Key： QVNYKOINLXWJAJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine

Research Brief on 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 1516842-89-9)

The compound 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 1516842-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine as a versatile scaffold for the development of novel kinase inhibitors. Its unique structural features, including the 1,2,3-triazole core and the 2-methoxypyridine moiety, make it an attractive candidate for targeting protein kinases involved in various disease pathways. Computational docking studies suggest that this compound exhibits high binding affinity for specific kinase domains, which could be leveraged for the design of selective inhibitors.

In vitro and in vivo evaluations have demonstrated promising results for this compound in the context of cancer therapy. Preclinical studies indicate that 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies reveal that its activity is mediated through the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.

Beyond oncology, this compound has also shown potential in the treatment of inflammatory and infectious diseases. Recent reports suggest that it modulates immune responses by targeting specific cytokines and chemokines, making it a candidate for autoimmune disease therapy. Additionally, its antimicrobial properties have been explored, with studies indicating efficacy against drug-resistant bacterial strains.

The synthesis of 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine has been optimized in recent years, with several novel routes reported to improve yield and scalability. Click chemistry approaches, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), have been widely employed to construct the triazole core. These advancements are critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine represents a promising lead compound in medicinal chemistry, with diverse therapeutic applications. Continued research efforts are expected to elucidate its full potential and pave the way for its development into clinically viable therapeutics.